![molecular formula C20H22BrFN2O4 B4931374 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate](/img/structure/B4931374.png)
1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate
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Overview
Description
1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate, also known as BBP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. BBP is known to possess a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.
Mechanism of Action
The exact mechanism of action of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate is not fully understood. However, it is believed to exert its biological effects by modulating the activity of various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. This compound has also been shown to interact with various receptors, including 5-HT1A, 5-HT2A, and D2 receptors, which are involved in the regulation of mood, anxiety, and psychosis.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to increase the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine, in the brain. This compound has also been shown to reduce the levels of inflammatory cytokines, such as TNF-α and IL-6, in the blood, indicating its potential anti-inflammatory effects. Additionally, this compound has been found to have analgesic effects, which may be due to its ability to modulate the activity of pain-sensing neurons.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate is its relatively simple synthesis method, which makes it easy to produce in large quantities. Additionally, this compound has been extensively studied for its potential applications in the field of medicinal chemistry, making it a well-characterized compound. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications. Additionally, the exact mechanism of action of this compound is not fully understood, which may make it difficult to optimize its use in certain applications.
Future Directions
There are several future directions for the study of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate. One potential direction is to investigate its potential use as a radioligand in PET imaging studies. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its use in various applications. Finally, the potential toxicity of this compound should be further investigated to ensure its safety for use in humans.
Synthesis Methods
1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate can be synthesized by reacting 2-bromobenzylamine with 3-fluorobenzylpiperazine in the presence of a suitable catalyst. The resulting product is then treated with oxalic acid to obtain this compound. The synthesis of this compound is a relatively simple process and can be easily scaled up for large-scale production.
Scientific Research Applications
1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. This compound has also been shown to have potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation. Additionally, this compound has been investigated for its potential use as a radioligand in positron emission tomography (PET) imaging studies.
Properties
IUPAC Name |
1-[(2-bromophenyl)methyl]-4-[(3-fluorophenyl)methyl]piperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrFN2.C2H2O4/c19-18-7-2-1-5-16(18)14-22-10-8-21(9-11-22)13-15-4-3-6-17(20)12-15;3-1(4)2(5)6/h1-7,12H,8-11,13-14H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGKCCKAGTJHLNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)F)CC3=CC=CC=C3Br.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22BrFN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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